1-cyclopentyl-6-methyl-N-[3-(2-methylpropyl)-1H-1,2,4-triazol-5-yl]-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

Specification

• Molecular Formula: C19H25N7O
• Molecular Weight: 367.4 g/mol
• IUPAC Name: 1-cyclopentyl-6-methyl-N-[5-(2-methylpropyl)-1H-1,2,4-triazol-3-yl]pyrazolo[3,4-b]pyridine-4-carboxamide
• Standard InChI: InChI=1S/C19H25N7O/c1-11(2)8-16-22-19(25-24-16)23-18(27)14-9-12(3)21-17-15(14)10-20-26(17)13-6-4-5-7-13/h9-11,13H,4-8H2,1-3H3,(H2,22,23,24,25,27)
• Standard InChI Key: ATHSHFPMLJGZJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=NN(C2=N1)C3CCCC3)C(=O)NC4=NNC(=N4)CC(C)C

Introduction

1-Cyclopentyl-6-methyl-N-[3-(2-methylpropyl)-1H-1,2,4-triazol-5-yl]-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a complex organic compound belonging to the class of pyrazolo[3,4-b]pyridines. This class of compounds is known for its diverse biological activities, making them significant in medicinal chemistry and drug development. The compound's intricate molecular structure includes multiple heterocyclic rings and substituents, contributing to its pharmacological properties.

Synthesis Methods

The synthesis of 1-cyclopentyl-6-methyl-N-[3-(2-methylpropyl)-1H-1,2,4-triazol-5-yl]-1H-pyrazolo[3,4-b]pyridine-4-carboxamide typically involves multi-step reactions. Common methods include:

• Multi-step Reactions: These involve various chemical transformations to assemble the complex heterocyclic structure.

• Reaction Conditions: Reactions should be carefully monitored for temperature and pH to ensure optimal yields and minimize side reactions.

Biological Activities and Potential Applications

• Biological Targets: The compound is believed to interact with specific biological targets such as enzymes or receptors, modulating signaling pathways associated with inflammation and cancer progression.

• Potential Therapeutic Applications: It is a candidate for further pharmacological studies due to its potential as a therapeutic agent against diseases including cancer and inflammatory disorders.

Research Findings and Future Directions

Research indicates that compounds in this class can inhibit specific kinases or receptors, making them valuable for drug development. Further studies are needed to fully explore the compound's pharmacological properties and potential therapeutic applications.